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Compound of Interest

Compound Name: PF15 TFA

Cat. No.: B10832087

Essential Safety and Handling Guide for PF15 TFA

This guide provides critical safety and logistical information for the handling and disposal of
PF15 TFA (PF-06463922 Trifluoroacetate Salt). The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals in a
laboratory setting.

Hazard Identification

PF15 TFA is a salt form of PF-06463922, a potent and selective ALK and ROSL1 inhibitor.[1][2]
[3] While the toxicological properties of PF-06463922 have not been thoroughly investigated, it
may be irritating to the mucous membranes and upper respiratory tract.[4] It may also be
harmful through inhalation, ingestion, or skin absorption and can cause eye, skin, or respiratory
system irritation.[4]

The trifluoroacetate (TFA) salt component introduces hazards associated with trifluoroacetic
acid, which is corrosive and can cause severe skin burns and eye damage.[5][6][7] It is also
harmful if inhaled and poses a danger to aquatic life with long-lasting effects.[5][6][7] Therefore,
handling PF15 TFA requires stringent safety measures that account for the properties of both
the parent compound and the TFA salt.

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is paramount to ensure user safety. The following table
summarizes the recommended PPE for handling PF15 TFA.

Specifications and

Body Part Required PPE
Standards

Must comply with EN 166.[8] A
Safety Goggles with Side- face shield should be used
Eyes/Face ) ) ) o )
Shields or Face Shield when there is a significant risk

of splashes.

Impervious gloves are

required. Nitrile gloves of
Hands Chemical-Resistant Gloves sufficient thickness are a

common choice. Always check

for breakthrough times for TFA.

An impervious lab coat or a
] ] chemical-resistant suit is
Body Protective Clothing )
necessary to prevent skin

contact.[9]

Use a NIOSH-approved
respirator or equivalent.[4] In
well-ventilated areas, a filtering
facepiece may be sufficient for
Respiratory Suitable Respirator handling small quantities. For
larger quantities or in case of
aerosol generation, a higher
level of respiratory protection is

needed.

Chemical-resistant boots or
Feet Closed-toe Shoes shoe covers should be worn in

areas where spills may occur.

Handling Procedures
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Adherence to a strict operational protocol is essential for minimizing exposure and ensuring a
safe laboratory environment.

Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[4]

o Ensure that a safety shower and an eyewash station are readily accessible.[4][9]
Step-by-Step Handling Protocol:

e Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
workspace by covering surfaces with absorbent, disposable bench paper.

» Weighing: If weighing the solid compound, do so in a ventilated enclosure to avoid inhalation
of dust patrticles.

» Dissolving: When preparing solutions, add the solid PF15 TFA to the solvent slowly. Avoid
splashing.

o General Handling: Keep the container tightly closed when not in use.[4] Avoid breathing dust,
fumes, gas, mist, vapors, or spray.[4] Avoid prolonged or repeated exposure.[4]

» Post-Handling: Wash hands thoroughly after handling, even if gloves were worn.[4] Clean all
equipment and the work area meticulously.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol

Immediately hold eyelids apart and flush eyes
Eye Contact with plenty of water for at least 15 minutes.[4]

Seek immediate medical attention.[4]

Immediately wash the affected skin with soap

and plenty of water for at least 15 minutes.[4]
Skin Contact Remove contaminated clothing and wash it

before reuse.[4] Get medical attention if

symptoms occur.[4]

Move the person to fresh air.[4] If breathing is

difficult, provide oxygen. If not breathing, give

Inhalation
artificial respiration.[4] Seek immediate medical
attention.[4]
Wash out the mouth with water, provided the
person is conscious.[4] Do NOT induce vomiting
Ingestion unless directed by medical personnel.[4] Never

give anything by mouth to an unconscious

person.[4] Get medical attention.[4]

Disposal Plan

Proper disposal of PF15 TFA and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all waste materials, including unused PF15 TFA, contaminated disposable labware
(e.g., pipette tips, tubes), and cleaning materials, in a designated and clearly labeled
hazardous waste container.

o Do not mix with other waste streams unless compatibility is confirmed.

e Aqueous Waste Neutralization:
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o Due to the TFA content, aqueous waste will be acidic. Before disposal, it may need to be
neutralized. This should be done by trained personnel following established laboratory

procedures.

o The product is an acid. Before discharge into sewage plants, the product normally needs

to be neutralized.[5]

» Final Disposal:
o Dispose of the hazardous waste through a licensed and certified waste disposal company.
o Follow all local, state, and federal regulations for chemical waste disposal.
o Keep the product away from drains, water courses, or the soil.[9]

Visual Workflow for PPE Selection and Disposal

The following diagram illustrates the decision-making process for selecting the appropriate
personal protective equipment and the subsequent disposal workflow for PF15 TFA.
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Caption: PPE Selection and Disposal Workflow for PF15 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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